Cas no 889949-54-6 ({2-[(4-Aminophenoxy)methyl]-1H-benzimidazol-1-yl}acetic acid)

• Product Name: {2-[(4-Aminophenoxy)methyl]-1H-benzimidazol-1-yl}acetic acid
• CAS No: 889949-54-6
• MF: C₁₆H₁₅N₃O₃
• MW: 297.308603525162
• CID: 1076662
• PubChem ID: 2772798
• Update Time: 2025-05-26

{2-[(4-Aminophenoxy)methyl]-1H-benzimidazol-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• {2-[(4-Aminophenoxy)methyl]-1H-benzimidazol-1-yl}acetic acid
• [2-(4-AMINO-PHENOXYMETHYL)-BENZOIMIDAZOL-1-YL]-ACETIC ACID
• AQ-086/43383922
• AKOS003574116
• 889949-54-6
• 2-[2-[(4-aminophenoxy)methyl]benzimidazol-1-yl]acetic acid
• 2-(2-((4-Aminophenoxy)methyl)-1H-benzo[d]imidazol-1-yl)acetic acid
• [2-(4-aminophenoxymethyl)-1,3-benzodiazol-1-yl]acetic acid

• MDL： MFCD06755476
• Inchi： 1S/C16H15N3O3/c17-11-5-7-12(8-6-11)22-10-15-18-13-3-1-2-4-14(13)19(15)9-16(20)21/h1-8H,9-10,17H2,(H,20,21)
• InChI Key： GEDABFROMJJUOC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CC1=NC2C=CC=CC=2N1CC(=O)O

Computed Properties

• Exact Mass: 297.11134135g/mol
• Monoisotopic Mass: 297.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 90.4Ų

{2-[(4-Aminophenoxy)methyl]-1H-benzimidazol-1-yl}acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on {2-[(4-Aminophenoxy)methyl]-1H-benzimidazol-1-yl}acetic acid

Recent Advances in the Study of {2-[(4-Aminophenoxy)methyl]-1H-benzimidazol-1-yl}acetic acid (CAS: 889949-54-6)

The compound {2-[(4-Aminophenoxy)methyl]-1H-benzimidazol-1-yl}acetic acid (CAS: 889949-54-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzimidazole derivative is being investigated for its potential therapeutic applications, particularly in the areas of anti-inflammatory and anticancer drug development. Recent studies have focused on its unique molecular structure, which combines a benzimidazole core with an aminophenoxy moiety, offering a promising scaffold for drug design.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of {2-[(4-Aminophenoxy)methyl]-1H-benzimidazol-1-yl}acetic acid and its derivatives. The research team employed a multi-step synthetic route to optimize the yield and purity of the compound, followed by in vitro assays to assess its bioactivity. The results indicated significant inhibitory effects on pro-inflammatory cytokines, suggesting potential applications in treating chronic inflammatory diseases.

Another notable development comes from a collaborative research project between academic and industrial partners, reported in Bioorganic & Medicinal Chemistry Letters. This study investigated the compound's mechanism of action at the molecular level, using X-ray crystallography and molecular docking simulations. The findings revealed that {2-[(4-Aminophenoxy)methyl]-1H-benzimidazol-1-yl}acetic acid interacts with specific protein targets involved in cell proliferation pathways, providing a rationale for its observed anticancer properties in preliminary cell line studies.

Pharmacokinetic studies of this compound have also advanced significantly. A recent preclinical investigation demonstrated favorable absorption and distribution profiles in animal models, with particular attention to its blood-brain barrier permeability. This characteristic makes it a candidate for central nervous system-targeted therapies, though further optimization may be required to improve metabolic stability.

From a structural perspective, computational chemistry approaches have been employed to explore structure-activity relationships (SAR) of {2-[(4-Aminophenoxy)methyl]-1H-benzimidazol-1-yl}acetic acid analogs. These studies have identified key molecular features responsible for its biological activity, guiding the design of more potent derivatives with improved selectivity profiles.

In the pharmaceutical development pipeline, several companies have included this compound in their discovery programs. Patent applications filed in 2023-2024 describe novel formulations and combination therapies incorporating {2-[(4-Aminophenoxy)methyl]-1H-benzimidazol-1-yl}acetic acid, indicating growing commercial interest in its therapeutic potential.

While the current research landscape appears promising, challenges remain in translating these findings into clinical applications. Future directions may include more comprehensive toxicology studies, formulation optimization, and investigation of potential drug-drug interactions. The unique chemical properties of CAS 889949-54-6 continue to make it a compelling subject for ongoing research in medicinal chemistry and drug discovery.